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Compound of Interest

Compound Name: 4-nitro-N'-phenylbenzohydrazide

Cat. No.: B1228767 Get Quote

Essential Safety and Handling Guide for 4-nitro-
N'-phenylbenzohydrazide
This guide provides crucial safety and logistical information for the handling and disposal of 4-
nitro-N'-phenylbenzohydrazide, tailored for researchers, scientists, and drug development

professionals. The following procedures are designed to ensure a safe laboratory environment

and compliance with standard safety protocols.

Operational Plan: Handling 4-nitro-N'-
phenylbenzohydrazide
1. Engineering Controls:

All work with 4-nitro-N'-phenylbenzohydrazide must be conducted in a properly functioning

chemical fume hood.[1]

Ensure that an eyewash station and safety shower are readily accessible in the immediate

work area.[1][2]

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Chemical safety goggles that meet American National Standards

Institute (ANSI) standard Z-87.1 are mandatory.[1] A face shield should be worn in addition to
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goggles when there is a potential for splashing.[3][4]

Skin Protection:

Wear a flame-resistant lab coat, long pants, and closed-toed shoes.[1][3]

Chemical-resistant gloves, such as nitrile or neoprene, must be worn.[1][3] It is advisable

to consult the glove manufacturer's resistance guide for specific chemicals.

Respiratory Protection: If there is a risk of inhaling dust or aerosols, a NIOSH-approved

respirator with an appropriate particulate filter should be used.[3][5]

3. Handling Procedures:

Before beginning any work, review the Safety Data Sheet (SDS) for 4-nitrophenylhydrazine

and other similar compounds to be fully aware of the hazards.[1]

Avoid the formation of dust and aerosols.[6]

Keep the compound away from heat, sparks, open flames, and other ignition sources as it is

a flammable solid.[6][7]

Measures should be taken to prevent the buildup of electrostatic charge.[6]

Do not work alone when handling this chemical.[1]

Wash hands thoroughly after handling.[6]

Emergency Procedures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][8]

Skin Contact: Immediately wash off with plenty of water for at least 15 minutes.[2] Remove

contaminated clothing. If irritation persists, seek medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide respiratory

support and seek immediate medical attention.[2]
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Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[2]

Spills: In case of a small spill, carefully sweep up the solid material, avoiding dust

generation, and place it in a suitable container for disposal.[6] For larger spills, evacuate the

area and contact environmental health and safety personnel.[1]

Disposal Plan
Waste Collection: Collect all waste material, including contaminated PPE, in a clearly

labeled, sealed container.

Disposal Route: Dispose of the chemical waste through a licensed professional waste

disposal service. Do not allow the product to enter drains.[6] All disposal must be in

accordance with federal, state, and local regulations.

Quantitative Data Summary
Property Value Source

Physical State Solid [8]

Appearance No information available [8]

Molecular Formula C₁₃H₁₁N₃O₃ [9]

Molecular Weight 257.24 g/mol [9]

Melting Point
156 °C (decomposes) (for 4-

nitrophenylhydrazine)
[6]

Hazards

Flammable solid, Harmful if

swallowed, Harmful in contact

with skin, Causes skin

irritation, May cause an allergic

skin reaction, Causes serious

eye irritation, May cause

respiratory irritation.

[6][7]
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Caption: Workflow for the safe handling and disposal of 4-nitro-N'-phenylbenzohydrazide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

